Cas no 3153-75-1 (Ethanone, 1-(5-iodo-2,4-dimethoxyphenyl)-)
3153-75-1 structure
Product Name:Ethanone, 1-(5-iodo-2,4-dimethoxyphenyl)-
CAS No:3153-75-1
MF:C10H11IO3
MW:306.097015619278
CID:1447395
PubChem ID:12969782
Update Time:2025-04-20
Ethanone, 1-(5-iodo-2,4-dimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(5-iodo-2,4-dimethoxyphenyl)-
- 1-(5-iodo-2,4-dimethoxyphenyl)ethan-1-one
- 1-(5-iodo-2,4-dimethoxyphenyl)Ethanone
- SCHEMBL1219388
- DA-06976
- 3153-75-1
-
- Inchi: 1S/C10H11IO3/c1-6(12)7-4-8(11)10(14-3)5-9(7)13-2/h4-5H,1-3H3
- InChI Key: KIYUUUWFWJLDNW-UHFFFAOYSA-N
- SMILES: IC1C(=CC(=C(C(C)=O)C=1)OC)OC
Computed Properties
- Exact Mass: 305.97483
- Monoisotopic Mass: 305.97529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Ethanone, 1-(5-iodo-2,4-dimethoxyphenyl)- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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